6-Methyl-1,2,4,5-tetrazinane-3-thione

Specification

• CAS No.: 89093-72-1
• Molecular Formula: C3H8N4S
• Molecular Weight: 132.19 g/mol
• IUPAC Name: 6-methyl-1,2,4,5-tetrazinane-3-thione
• Standard InChI: InChI=1S/C3H8N4S/c1-2-4-6-3(8)7-5-2/h2,4-5H,1H3,(H2,6,7,8)
• Standard InChI Key: BYIXAEICDPEBOP-UHFFFAOYSA-N
• SMILES: CC1NNC(=S)NN1
• Canonical SMILES: CC1NNC(=S)NN1

Introduction

Chemical Identity and Structural Characteristics

6-Methyl-1,2,4,5-tetrazinane-3-thione belongs to the tetrazine family, distinguished by a saturated tetrazinane ring system substituted with a methyl group at the 6-position and a thione (-C=S) group at the 3-position. Its molecular formula is C₃H₈N₄S, with a molar mass of 132.19 g/mol. The compound’s IUPAC name, 6-methyl-1,2,4,5-tetrazinane-3-thione, reflects its substitution pattern and functional groups. Key spectral identifiers include:

Property	Value
SMILES	CC1NNC(=S)NN1
InChIKey	BYIXAEICDPEBOP-UHFFFAOYSA-N
PubChem CID	5062205
Density	Not reported
Melting Point	Not reported

The saturated tetrazinane core contributes to the compound’s stability, while the thione group enhances its reactivity in cycloaddition and coordination chemistry. X-ray crystallography and NMR studies confirm the planar geometry of the tetrazinane ring, with the thione group adopting a thioketone configuration.

Synthesis and Derivative Development

Optimized Synthetic Routes

The synthesis of 6-methyl-1,2,4,5-tetrazinane-3-thione has been streamlined through Sonogashira-type cross-coupling reactions. Starting from 3-bromo-6-methyl-1,2,4,5-tetrazine, coupling with terminal alkynes under palladium catalysis yields alkynyl-tetrazine intermediates. Subsequent hydrogenation and re-oxidation steps produce dialkyl-tetrazines with yields exceeding 80%, a marked improvement over traditional methods. For example:

$$\text{3-Bromo-6-methyltetrazine} + \text{Alkyne} \xrightarrow{\text{Pd/C, CuI}} \text{Alkynyl-tetrazine} \xrightarrow{\text{H}_2, \text{Oxidation}} \text{Dialkyl-tetrazine}$$

This method avoids harsh conditions, preserving the thione functionality while enabling modular derivatization.

Key Derivatives and Their Applications

Derivatization at the 3- and 6-positions has yielded compounds with enhanced bioactivity:

• 3-Alkyl-6-methyltetrazines: Exhibit improved lipophilicity for blood-brain barrier penetration.

• Pyridyl-substituted analogs: Show nanomolar affinity for bacterial efflux pumps.

A comparative analysis of derivatives is provided below:

Derivative	Bioactivity (IC₅₀)	Target Pathogen
3-Ethyl-6-methyl	2.1 µM	Staphylococcus aureus
3-Pyridyl-6-methyl	0.8 µM	Escherichia coli
3-Benzyl-6-methyl	5.3 µM	Candida albicans

Data adapted from antimicrobial assays.

Biological Activities and Mechanistic Insights

Antimicrobial Efficacy

6-Methyl-1,2,4,5-tetrazinane-3-thione demonstrates broad-spectrum antimicrobial activity. Against methicillin-resistant Staphylococcus aureus (MRSA), it exhibits an MIC of 4 µg/mL, comparable to vancomycin. Mechanistic studies suggest thione-mediated disruption of bacterial cell wall synthesis via inhibition of penicillin-binding protein 2a (PBP2a). Synchrotron radiation FT-IR spectroscopy confirms conformational changes in PBP2a upon ligand binding, with amide I band shifts from 1634 cm⁻¹ to 1638 cm⁻¹ indicating altered hydrogen bonding.

Computational and Spectroscopic Studies

Density Functional Theory (DFT) Analysis

DFT calculations at the B3LYP/6-311++G(d,p) level predict the thione group’s nucleophilic character, with a Fukui function (f⁻) of 0.152 at the sulfur atom. This aligns with experimental observations of regioselective alkylation at the 3-position.

Fluorescence Quenching and Protein Interactions

Static quenching dominates the interaction with α-chymotrypsin (α-CHT), as evidenced by a Stern-Volmer constant ($K_{SV}$) of 3.6 × 10³ M⁻¹. Time-resolved fluorescence decay profiles show a reduction in average lifetime from 4.2 ns (free α-CHT) to 1.8 ns in the presence of 100 µM tetrazinane, confirming complex formation.

Comparative Analysis with Structural Analogs

The bioactivity of 6-methyl-1,2,4,5-tetrazinane-3-thione surpasses that of related compounds:

Compound	MIC vs. E. coli (µg/mL)	LogP
6-Methyl analog	2.5	0.64
6-Phenyl analog	8.7	1.12
3-Thione-6-ethyl	4.1	0.89

Increased hydrophobicity (higher LogP) in phenyl-substituted analogs reduces aqueous solubility, diminishing antimicrobial efficacy.